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Compound of Interest

Compound Name: 5-Methylethylone

Cat. No.: B12718827 Get Quote

Disclaimer: 5-Methylethylone is a designer drug and a research chemical. Its pharmacological

and toxicological properties in humans have not been extensively studied. This document is

intended for research and informational purposes only and does not endorse or encourage the

use of this substance.

Introduction
5-Methylethylone (5-methyl-βk-MDEA, 5ME) is a synthetic cathinone that belongs to the

phenethylamine and amphetamine chemical classes.[1][2] It is structurally related to ethylone

and is considered a designer drug, having been sold online as a research chemical.[1][2] Like

other synthetic cathinones, it is presumed to have stimulant, empathogen, and psychedelic

effects. However, there is a significant lack of comprehensive data on its specific

pharmacological, metabolic, and toxicological profile.[1][2] This guide aims to provide a detailed

overview of the known and inferred pharmacological characteristics of 5-Methylethylone,

drawing from available data and studies on structurally similar compounds.

Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12718827?utm_src=pdf-interest
https://www.benchchem.com/product/b12718827?utm_src=pdf-body
https://www.benchchem.com/product/b12718827?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7248194/
https://dbpedia.org/page/5-Methylethylone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7248194/
https://dbpedia.org/page/5-Methylethylone
https://pmc.ncbi.nlm.nih.gov/articles/PMC7248194/
https://dbpedia.org/page/5-Methylethylone
https://www.benchchem.com/product/b12718827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12718827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

2-(Ethylamino)-1-(7-methyl-

1,3-benzodioxol-5-yl)propan-1-

one

[3]

Chemical Formula C13H17NO3 [3]

Molar Mass 235.28 g/mol [3]

CAS Number 1364933-82-3 [4]

Pharmacodynamics: Mechanism of Action
5-Methylethylone is presumed to act as a monoamine releasing agent, affecting the levels of

serotonin (5-HT), dopamine (DA), and norepinephrine (NE) in the synaptic cleft.[2] This action

is mediated through its interaction with the respective monoamine transporters: the serotonin

transporter (SERT), the dopamine transporter (DAT), and the norepinephrine transporter

(NET).

While direct binding affinity or uptake inhibition data (IC50 or Ki values) for 5-Methylethylone
are not readily available in published literature, we can infer its potential activity based on its

structural analog, 5-Methyl-MDA. 5-Methyl-MDA is a selective serotonin releasing agent

(SSRA).

Inferred Monoamine Transporter Activity (based on 5-Methyl-MDA):

Transporter IC50 (nM) for Release Inferred Primary Action

SERT 107 Serotonin Release

DAT 11,600 Weak Dopamine Release

NET 1,494
Moderate Norepinephrine

Release

This suggests that 5-Methylethylone likely has a more pronounced effect on serotonin release

compared to dopamine and norepinephrine, which would be consistent with its reported

empathogenic effects.
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Prepare HEK293 cells expressing
hDAT, hNET, or hSERT

Plate cells in 96-well plates

Pre-incubate cells with varying
concentrations of 5-Methylethylone

Add radiolabeled substrate
([3H]dopamine, [3H]norepinephrine, or [3H]serotonin)

Incubate to allow uptake

Wash cells to remove excess radiolabel

Lyse cells and measure radioactivity
using liquid scintillation counting

Calculate IC50 values
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Collect biological sample
(e.g., blood, urine)

Add internal standard

Sample preparation
(e.g., protein precipitation, liquid-liquid extraction,

or solid-phase extraction)

Derivatization (optional, for GC-MS)

Analysis by GC-MS or LC-MS/MS

Data acquisition and quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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